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Introduction
Hydnocarpin is a naturally occurring flavonolignan, a class of polyphenolic compounds

characterized by a structural fusion of a flavonoid and a lignan moiety.[1] First isolated from

Hydnocarpus wightiana, it has since been identified in various other plant species, including

those from the Flacourtiaceae, Fabaceae, Caprifoliaceae, and Simaroubaceae families.[2] This

document provides a comprehensive overview of the chemical structure, physicochemical

properties, and pharmacological activities of Hydnocarpin, with a focus on its potential as a

therapeutic agent. Particular attention is given to its anti-cancer properties and the underlying

molecular mechanisms.

Chemical Structure and Physicochemical Properties
Hydnocarpin is a chiral molecule with a complex stereochemistry that significantly influences

its biological activity. The IUPAC name for the naturally occurring enantiomer is 5,7-dihydroxy-

2-[(2R,3R)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-

yl]chromen-4-one.[3] A distinct regioisomer, Hydnocarpin D, has also been identified and

studied.[4]
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Structural Details
Identifier Value

IUPAC Name

5,7-dihydroxy-2-[(2R,3R)-3-(4-hydroxy-3-

methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-

1,4-benzodioxin-6-yl]chromen-4-one

Molecular Formula C₂₅H₂₀O₉

Molecular Weight 464.42 g/mol

Canonical SMILES
COC1=C(C=CC(=C1)[C@@H]2--INVALID-

LINK--CO)O

InChI Key ZYWKQKQEAVWKHD-ILBGXUMGSA-N

Physicochemical Properties
Property Value Source

XLogP3 3.3 PubChem

Hydrogen Bond Donor Count 4 PubChem

Hydrogen Bond Acceptor

Count
9 PubChem

Rotatable Bond Count 4 PubChem

Solubility

Soluble in DMSO, acetone,

chloroform, dichloromethane,

and ethyl acetate.

-

Pharmacological Properties and Biological
Activities
Hydnocarpin has demonstrated a wide range of biological activities, with its anti-neoplastic,

anti-inflammatory, and antioxidant properties being the most extensively studied.

Anti-Cancer Activity
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Hydnocarpin exhibits cytotoxic effects against a variety of human cancer cell lines. Its primary

mechanism of action involves the induction of apoptosis through the intrinsic, mitochondria-

mediated pathway, often triggered by the generation of reactive oxygen species (ROS).[3][4]

The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values of

Hydnocarpin against various cancer cell lines.
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Cell Line Cancer Type IC₅₀ (µM)
Incubation
Time (h)

Reference

A2780 Ovarian Cancer

Not explicitly

stated, but

significant growth

suppression

observed at 5,

10, and 20 µM

48 [3]

SKOV3 Ovarian Cancer

Not explicitly

stated, but

showed growth-

inhibitory effects

48 [5]

ES2 Ovarian Cancer

Not explicitly

stated, but

showed growth-

inhibitory effects

48 [5]

HeyA8 Ovarian Cancer

Not explicitly

stated, but

showed growth-

inhibitory effects

48 [5]

Jurkat

T-cell Acute

Lymphoblastic

Leukemia

7 - 20 24, 48, 72 [4]

Molt-4

T-cell Acute

Lymphoblastic

Leukemia

7 - 20 24, 48, 72 [4]

A375
Malignant

Melanoma

57.6 ± 1.3 (24h),

41.5 ± 1.7 (48h)
24, 48 [1]

A549
Lung

Adenocarcinoma

> 80 (24h), 72.7

± 1.4 (48h)
24, 48 [1]

KB
Nasopharynx

Carcinoma

Good activity

reported
- [6]
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Colon

Adenocarcinoma
Colon Cancer

Good activity

reported
- [6]

Osteosarcoma Bone Cancer
Good activity

reported
- [6]

HeLa-S3 Uterine Cancer
Good activity

reported
- [6]

Glioma Brain Cancer Active - [6]

Tmolt3 Leukemia
Significant

activity reported
- [6]

Anti-Inflammatory Activity
Hydnocarpin has shown potent anti-inflammatory effects. It has been demonstrated to inhibit

the production of pro-inflammatory mediators such as nitric oxide (NO).[6][7] The anti-

inflammatory actions are partly mediated through the inhibition of the MAPK and NF-κB

signaling pathways.[8]

Antioxidant Activity
Hydnocarpin exhibits significant free radical scavenging properties. Studies have

demonstrated its ability to scavenge DPPH and ABTS radicals.[9]

Assay IC₅₀ (µM) Reference

ABTS Radical Scavenging 7.5 [9]

Signaling Pathways Modulated by Hydnocarpin
Hydnocarpin exerts its pleiotropic biological effects by modulating several key signaling

pathways.

ROS-Mediated Intrinsic Apoptosis Pathway
Hydnocarpin induces apoptosis in cancer cells primarily through the intrinsic pathway, which is

initiated by mitochondrial stress. This process is characterized by the generation of reactive
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oxygen species (ROS), leading to a loss of mitochondrial membrane potential, release of

cytochrome c, and subsequent activation of caspase-9 and caspase-3.[5]

Hydnocarpin ↑ Reactive Oxygen
Species (ROS)

↓ Mitochondrial
Membrane Potential

Cytochrome c
Release

Caspase-9
Activation

Caspase-3
Activation Apoptosis

Click to download full resolution via product page

ROS-Mediated Intrinsic Apoptosis Pathway of Hydnocarpin.

Wnt/β-catenin Signaling Pathway
Hydnocarpin has been identified as an inhibitor of the Wnt/β-catenin signaling pathway, which

is often aberrantly activated in various cancers, particularly colon cancer.[4][10] By suppressing

this pathway, Hydnocarpin can inhibit cancer cell proliferation. The mechanism involves

promoting the degradation of β-catenin, a key transcriptional co-activator in this pathway.[11]
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Inhibition of Wnt/β-catenin Pathway by Hydnocarpin.
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MAPK/NF-κB Signaling Pathway
The anti-inflammatory effects of Hydnocarpin are mediated, in part, by the suppression of the

Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling

pathways.[8] In inflammatory conditions, such as those induced by lipopolysaccharide (LPS),

Hydnocarpin can inhibit the phosphorylation of key proteins in these pathways, leading to a

reduction in the production of pro-inflammatory cytokines.
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Click to download full resolution via product page

Inhibition of MAPK/NF-κB Pathway by Hydnocarpin.

Experimental Protocols
This section provides detailed methodologies for key experiments cited in the literature for the

evaluation of Hydnocarpin's biological activities.

Cell Viability Assessment (MTT Assay)
This protocol is adapted from studies investigating the cytotoxicity of Hydnocarpin.[1][3]

Materials:

Hydnocarpin stock solution (in DMSO)

Cancer cell lines (e.g., A2780, A549, A375)

Complete cell culture medium (e.g., DMEM with 10% FBS)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Dimethyl sulfoxide (DMSO)

Microplate reader

Procedure:

Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete

medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

Prepare serial dilutions of Hydnocarpin in the appropriate cell culture medium.

Remove the medium from the wells and add 100 µL of the Hydnocarpin dilutions to the

respective wells. Include a vehicle control (medium with DMSO) and a blank (medium only).
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Incubate the plate for the desired time period (e.g., 24 or 48 hours) at 37°C in a 5% CO₂

incubator.

Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

Carefully remove the medium containing MTT.

Add 150 µL of DMSO to each well to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀

value.
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Workflow for the MTT Cell Viability Assay.
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Apoptosis Detection (Annexin V-FITC/PI Staining)
This protocol is based on methodologies used to assess Hydnocarpin-induced apoptosis.[3][4]

Materials:

Hydnocarpin-treated and control cells

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI),

and Binding Buffer)

Flow cytometer

Procedure:

Treat cells with various concentrations of Hydnocarpin for the desired time.

Harvest the cells (including floating and adherent cells) and wash them twice with cold PBS.

Resuspend the cells in 1X Binding Buffer to a concentration of 1 x 10⁶ cells/mL.

Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

Add 400 µL of 1X Binding Buffer to each tube.

Analyze the cells by flow cytometry within 1 hour.

Intracellular ROS Measurement (DCFH-DA Assay)
This protocol is derived from studies investigating the role of ROS in Hydnocarpin's

mechanism of action.[3]

Materials:

Hydnocarpin-treated and control cells
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2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) stock solution (in DMSO)

Serum-free cell culture medium

Flow cytometer or fluorescence microscope

Procedure:

Treat cells with Hydnocarpin for the specified duration.

Harvest the cells and wash them once with PBS.

Resuspend the cells in serum-free medium containing 100 µM DCFH-DA.

Incubate the cells for 30 minutes at 37°C in the dark.

Wash the cells twice with PBS to remove excess DCFH-DA.

Resuspend the cells in PBS.

Measure the fluorescence intensity using a flow cytometer (excitation at 488 nm, emission at

525 nm) or visualize under a fluorescence microscope.

Western Blot Analysis for Apoptosis-Related Proteins
This protocol is a general guideline for detecting changes in apoptosis-related proteins

following Hydnocarpin treatment, as described in the literature.[4]

Materials:

Hydnocarpin-treated and control cells

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

PVDF membrane
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Transfer buffer

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., against Caspase-3, Caspase-9, PARP, Bcl-2, Bax)

HRP-conjugated secondary antibodies

Enhanced chemiluminescence (ECL) substrate

Imaging system

Procedure:

Lyse the treated and control cells with RIPA buffer.

Determine the protein concentration of the lysates using the BCA assay.

Denature equal amounts of protein by boiling in Laemmli sample buffer.

Separate the proteins by SDS-PAGE.

Transfer the separated proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C.

Wash the membrane with TBST.

Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane with TBST.

Add ECL substrate and visualize the protein bands using an imaging system.

Conclusion
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Hydnocarpin is a promising natural flavonolignan with significant therapeutic potential,

particularly in the field of oncology. Its ability to induce apoptosis in cancer cells through

multiple signaling pathways, including the ROS-mediated intrinsic pathway and the inhibition of

pro-survival pathways like Wnt/β-catenin, makes it an attractive candidate for further drug

development. Additionally, its anti-inflammatory and antioxidant properties may contribute to its

overall therapeutic efficacy. The detailed methodologies and consolidated data presented in

this guide are intended to facilitate further research into the pharmacological applications of

Hydnocarpin and to support its development as a novel therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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